molecular formula C16H29Br B8498409 1-Bromohexadec-1-yne CAS No. 13866-75-6

1-Bromohexadec-1-yne

Cat. No.: B8498409
CAS No.: 13866-75-6
M. Wt: 301.30 g/mol
InChI Key: UFGVJLFMEFHFFP-UHFFFAOYSA-N
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Description

1-Bromohexadec-1-yne is a useful research compound. Its molecular formula is C16H29Br and its molecular weight is 301.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

13866-75-6

Molecular Formula

C16H29Br

Molecular Weight

301.30 g/mol

IUPAC Name

1-bromohexadec-1-yne

InChI

InChI=1S/C16H29Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-14H2,1H3

InChI Key

UFGVJLFMEFHFFP-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCC#CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 3 liter, 2-necked round bottom flask was equipped with a magnetic stir bar, an inlet valve and a septum. After being purged with an argon atmosphere, the flask was charged with 615 g (2.1 mol) of 1,10-dibromodecane in 350 mL of THF and 125 mL of hexamethylphosphorus triamide. A solution containing about 1 mol of hexynyllithium, prepared as described above, was then added to the solution of dibromide via the septum. The reaction mixture was allowed to stir overnight, then quenched by pouring over about 1 L of water. The reaction mixture was diluted with about 500 mL of hexane, phases separated and the organic layer washed twice with 500 mL aliquots of water. The organic layer was then dried over MgSO4, filtered, solvent stripped on the rotary evaporator, then vacuum distilled through a 2 foot column packed with 1/4" glass helices. About 104 g (35 mol % yield) of hexadecynyl bromide was obtained with a boiling point of 135° C. @ 0.3 mm Hg.
Quantity
615 g
Type
reactant
Reaction Step One
Name
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
1 mol
Type
reactant
Reaction Step Two
[Compound]
Name
dibromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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